Cas no 2877628-33-4 (2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile)

• Product Name: 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile
• CAS No: 2877628-33-4
• MF: C₁₆H₂₀N₄O
• MW: 284.356203079224
• CID: 5329131
• PubChem ID: 133499018
• Update Time: 2025-06-11

2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• F6743-9343
• 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile
• AKOS040862195
• 2877628-33-4
• 2-[4-(Cyclopropylcarbonyl)hexahydro-1H-1,4-diazepin-1-yl]-6-methyl-3-pyridinecarbonitrile

• Inchi： 1S/C16H20N4O/c1-12-3-4-14(11-17)15(18-12)19-7-2-8-20(10-9-19)16(21)13-5-6-13/h3-4,13H,2,5-10H2,1H3
• InChI Key： INJNWMQMBBPMLK-UHFFFAOYSA-N
• SMILES： C1(N2CCCN(C(C3CC3)=O)CC2)=NC(C)=CC=C1C#N

Computed Properties

• Exact Mass: 284.16371127g/mol
• Monoisotopic Mass: 284.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 534.9±50.0 °C(Predicted)
• pka: 5.81±0.29(Predicted)

Additional information on 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile

Introduction to 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile (CAS No. 2877628-33-4)

2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 2877628-33-4, this compound represents a fascinating intersection of heterocyclic chemistry and medicinal chemistry, offering a promising scaffold for the development of novel therapeutic agents.

The molecular structure of 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of a cyclopropanecarbonyl moiety at the 4-position of the diazepane ring introduces rigidity and potential for selective interactions with biological targets. Additionally, the methylpyridine component at the 6-position and the cyano group at the 3-position further enhance its pharmacophoric potential, making it a versatile building block for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological receptors. Studies suggest that the diazepane core, known for its ability to modulate neurotransmitter systems, may offer therapeutic benefits in conditions such as anxiety disorders and neurodegenerative diseases. The cyclopropanecarbonyl group, in particular, has been identified as a critical feature for binding affinity, potentially enhancing drug efficacy.

In parallel, the methylpyridine moiety has been extensively studied for its role in enhancing metabolic stability and bioavailability. This feature is particularly important in drug design, where optimizing pharmacokinetic properties is essential for clinical success. The cyano group at the 3-position adds another layer of functionality, enabling further derivatization and modification to tailor specific biological activities.

The synthesis of 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal catalysis and flow chemistry, have been employed to improve yield and purity. These techniques not only enhance the efficiency of production but also allow for scalable synthesis, which is crucial for preclinical and clinical development.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that derivatives of diazepane have shown promise in preclinical models as modulators of GABAergic systems, which are implicated in a wide range of neurological disorders. The incorporation of the cyclopropanecarbonyl group into these derivatives has been found to enhance binding selectivity and reduce side effects associated with traditional benzodiazepines.

The methylpyridine component further contributes to the compound's therapeutic profile by influencing its pharmacokinetic behavior. Studies have demonstrated that substituents at this position can significantly impact drug absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing these features, researchers aim to develop drugs with improved bioavailability and reduced toxicity.

Moreover, the cyano group at the 3-position provides a handle for further chemical modifications, allowing chemists to explore diverse structural analogs. This flexibility is invaluable in medicinal chemistry pipelines, where iterative design and testing are essential for identifying lead compounds with optimal properties.

Recent publications highlight the use of high-throughput screening (HTS) techniques to identify biologically active derivatives of 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile. These studies have revealed novel scaffolds with enhanced binding affinity and selectivity for specific biological targets. Such findings underscore the importance of this compound as a starting point for drug discovery efforts aimed at developing next-generation therapeutics.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the process of identifying promising candidates derived from this compound. Predictive models have been developed to predict biological activity based on molecular structure, enabling researchers to prioritize analogs for experimental validation.

In conclusion,2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile (CAS No. 2877628-33-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable scaffold for developing novel therapeutic agents. With ongoing research focused on optimizing its pharmacological properties and exploring new synthetic methodologies,this compound holds great promise for addressing critical unmet medical needs in the future.